2-(diphenylamino)-6-(4-fluorophenyl)-5,6-dihydro-4H-1,3-thiazin-4-one

• IUPAC Name: 6-(4-fluorophenyl)-2-(N-phenylanilino)-5,6-dihydro-1,3-thiazin-4-one
• InChI: InChI=1S/C22H17FN2OS/c23-17-13-11-16(12-14-17)20-15-21(26)24-22(27-20)25(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h1-14,20H,15H2
• InChI Key: YCFIZWUOBLXTMJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC(=NC1=O)N(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=C(C=C4)F
• Molecular Formula: C22H17FN2OS
• Molecular Weight: 376.4 g/mol

Description

2-(diphenylamino)-6-(4-fluorophenyl)-5,6-dihydro-4H-1,3-thiazin-4-one, also known as DFT, is a chemical compound that has been extensively studied for its potential applications in scientific research. DFT belongs to the class of thiazine compounds and has shown promising results in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Potential Inhibitor for HIV-1 Activity

Compounds with structural similarities, involving fluorine substitution and heterobicyclic nitrogen systems, have been synthesized and evaluated as potential inhibitors towards HIV-1 activity. The synthesis of novel fluorine-substituted compounds aims at developing treatments targeting specific viral functions, showcasing the potential of such molecules in antiviral research (Abdel-Rahman, Makki, & Al-Romaizan, 2014).

Anticancer and Neuroprotective Activities

Similar fluorophenylamino compounds have demonstrated anticancer activities against various cancer cell lines, including those derived from nervous system cancers and peripheral cancers. These studies highlight the therapeutic potential of such molecules in oncology and neuroprotection, offering a foundation for future research into targeted cancer therapies and neuroprotective agents (Rzeski, Matysiak, & Kandefer-Szerszeń, 2007).

Electrochromic and Electrofluorescent Materials

Compounds containing diphenylamino-fluorene units have been investigated for their electrochromic and electrofluorescent properties. Such materials are of interest for applications in smart windows, displays, and fluorescent labeling in biological research, indicating the versatility of fluorophenylamino derivatives in materials science (Sun et al., 2016).

Molluscicidal Agents

Research into fluorine/phosphorus-substituted compounds related to the specified molecule has explored their potential as molluscicidal agents against snails responsible for Bilharziasis diseases. This suggests a role for such chemical entities in public health, particularly in controlling snail populations to prevent the spread of schistosomiasis (Al-Romaizan, Makki, & Abdel-Rahman, 2014).